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Compound of Interest

Compound Name: 1,7-Dibromoheptane

Cat. No.: B124887 Get Quote

An In-depth Technical Guide to the Safe Handling of 1,7-Dibromoheptane

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,7-Dibromoheptane
(CAS No: 4549-31-9), a versatile reagent used in organic synthesis. Adherence to these

guidelines is critical to ensure the safety of laboratory personnel and the integrity of research.

Chemical and Physical Properties
1,7-Dibromoheptane is a colorless to light yellow liquid.[1] Its key physical and chemical

properties are summarized below for easy reference.
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Property Value Reference(s)

Molecular Formula C₇H₁₄Br₂ [2][3]

Molecular Weight 257.99 g/mol [2][3]

Appearance Colorless to light yellow liquid [1]

Boiling Point 255 °C to 263 °C at 760 mmHg [1][2]

Density
Approximately 1.51 g/mL at 25

°C
[1][4]

Flash Point
113 °C to 132.8 °C (closed

cup)
[2]

Refractive Index n20/D 1.503 [4]

Solubility Sparingly soluble in water [1]

Vapor Pressure 0.0172 mmHg at 25°C [1]

Stability Stable under normal conditions [1][2][4]

Hazard Identification and GHS Classification
1,7-Dibromoheptane is classified as a hazardous substance. The primary hazards are acute

oral toxicity and serious eye irritation.[3][5][6]

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 2 H300: Fatal if swallowed

Serious Eye Irritation Category 2
H319: Causes serious eye

irritation

Skin Corrosion/Irritation - Mild skin irritation

GHS Label Elements:

Pictogram: GHS06 (Skull and Crossbones)[2][7]
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Signal Word: Danger[2][5][7]

Hazard Statements:

H300: Fatal if swallowed.[3][5][7][8]

H319: Causes serious eye irritation.[6]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[5][6]

P270: Do not eat, drink or smoke when using this product.[5][6]

P280: Wear protective gloves/ eye protection/ face protection.[6][8][9]

P301 + P310 / P301 + P316: IF SWALLOWED: Immediately call a POISON CENTER or

doctor/physician.[5][8]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[9]

P337 + P313: If eye irritation persists: Get medical advice/ attention.[6]

P405: Store locked up.[5][7]

P501: Dispose of contents/container to an approved waste disposal plant.[5][6]

Experimental Protocols for Safe Handling and
Storage
Engineering Controls

Ventilation: Handle in a well-ventilated place, preferably within a chemical fume hood to

prevent the generation and inhalation of vapors.[4][6][10]

Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible

and in close proximity to the workstation.[6][11]
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial to prevent exposure. The following workflow

outlines the recommended selection process.

Personal Protective Equipment (PPE) Workflow

Task: Handling 1,7-Dibromoheptane

Eye/Face Protection
Wear tightly fitting safety goggles

with side-shields (EN 166/NIOSH approved).
Use a face shield for splash hazards.

Skin Protection
Wear chemical-resistant, impervious gloves

(e.g., Nitrile rubber).
Wear fire/flame resistant lab coat.

Respiratory Protection
If exposure limits are exceeded or

ventilation is inadequate, use a
full-face respirator with an appropriate
cartridge (e.g., type ABEK EN14387).

Hygiene Measures
Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the work area.

Click to download full resolution via product page

PPE Selection Workflow for 1,7-Dibromoheptane.

Handling Procedures
Avoid contact with skin, eyes, and clothing.[4][6]

Use only non-sparking tools to prevent ignition from electrostatic discharge.[5][10]

Keep away from heat, sparks, open flames, and hot surfaces.[9][11]

Wash hands and face thoroughly after handling.[6]

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5][10]

Store locked up to prevent unauthorized access.[5]

Incompatible Materials: Keep away from strong bases and strong oxidizing agents.[1][2][4]
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First-Aid Measures
Immediate medical attention is required in case of exposure, particularly ingestion. The

following decision tree outlines the appropriate first-aid response.

First-Aid Decision Tree

Exposure Occurs

Ingestion
(Fatal if Swallowed)

Swallowed

Inhalation

Inhaled

Skin Contact

On Skin

Eye Contact

In Eyes

Action:
Rinse mouth.

Do NOT induce vomiting.
Call a POISON CENTER or

doctor immediately.

Action:
Move to fresh air.

If breathing is difficult, give oxygen.
Get medical advice/attention if you feel unwell.

Action:
Take off contaminated clothing.
Rinse skin with plenty of water.

If irritation occurs, get medical advice.

Action:
Rinse cautiously with water for at least 15 minutes.

Remove contact lenses, if present.
If eye irritation persists, get medical attention.

Click to download full resolution via product page

First-Aid Protocol for 1,7-Dibromoheptane Exposure.

Accidental Release and Disposal
Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including

respiratory protection. Ensure adequate ventilation and remove all sources of ignition.[5][10]

Environmental Precautions: Prevent the chemical from entering drains or waterways.[5][6]

Containment and Cleanup:

Use spark-proof tools and explosion-proof equipment.[5][10]
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Absorb the spill with inert material (e.g., sand, vermiculite).

Collect the material into a suitable, closed container for disposal.[5][10]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, and national

regulations.[5][6]

The material should be sent to an appropriate treatment and disposal facility.[5]

Stability and Reactivity
This section outlines the chemical stability and potential hazardous reactions of 1,7-
Dibromoheptane.

Reactivity: No specific reactivity data is available.

Chemical Stability: The product is stable under recommended storage conditions.[1][2][4]

Conditions to Avoid: Heat, flames, and sparks.[9][11]

Incompatible Materials: Strong bases and strong oxidizing agents.[1][2][4]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, and hydrogen bromide.[11]

Reactivity and Incompatibility of 1,7-Dibromoheptane.

Toxicological and Ecological Information
Toxicological Information:

Acute Oral Toxicity: Classified as Category 2, fatal if swallowed.[3][5] The

component/mixture is considered moderately toxic after a single ingestion.[6]

Skin Irritation: May cause mild skin irritation.[6]

Eye Irritation: Causes serious eye irritation.[6]
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Other Data: No information is available on carcinogenicity, germ cell mutagenicity, or

reproductive toxicity.[6]

Ecological Information:

There is no available data on the toxicity to fish, daphnia, algae, or microorganisms.[5]

Discharge into the environment must be avoided.[5]

Disclaimer: This document is intended as a guide and is not a substitute for a formal risk

assessment. All laboratory personnel should be trained in the safe handling of hazardous

chemicals and should consult the full Safety Data Sheet (SDS) before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. 1,7-Dibromoheptane | CAS#:4549-31-9 | Chemsrc [chemsrc.com]

3. 1,7-Dibromoheptane | C7H14Br2 | CID 78309 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. chemwhat.com [chemwhat.com]

5. echemi.com [echemi.com]

6. tcichemicals.com [tcichemicals.com]

7. 1,7-ジブロモヘプタン 97% | Sigma-Aldrich [sigmaaldrich.com]

8. calpaclab.com [calpaclab.com]

9. sigmaaldrich.com [sigmaaldrich.com]

10. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 4549-31-9 Name: 1,7-dibromoheptane
[xixisys.com]

11. fishersci.com [fishersci.com]

To cite this document: BenchChem. [safety and handling precautions for 1,7-
Dibromoheptane]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.tcichemicals.com/BE/en/sds/D2119_EU_6N.pdf
https://www.echemi.com/sds/17-dibromoheptane-pid_Seven35609.html
https://www.echemi.com/sds/17-dibromoheptane-pid_Seven35609.html
https://www.benchchem.com/product/b124887?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/1-7-dibromoheptane-dic12787.html
https://www.chemsrc.com/en/cas/4549-31-9_511138.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_7-Dibromoheptane
https://www.chemwhat.com/17-dibromoheptane-cas-4549-31-9/
https://www.echemi.com/sds/17-dibromoheptane-pid_Seven35609.html
https://www.tcichemicals.com/BE/en/sds/D2119_EU_6N.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/144991
https://www.calpaclab.com/1-7-dibromoheptane-c7h14br2-25-grams/cp-81738899-25g
https://www.sigmaaldrich.com/US/en/sds/aldrich/292389
https://www.xixisys.com/substances/4549-31-9
https://www.xixisys.com/substances/4549-31-9
https://www.fishersci.com/store/msds?partNumber=AAH6412706&productDescription=7-BROMO-1-HEPTENE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b124887#safety-and-handling-precautions-for-1-7-dibromoheptane
https://www.benchchem.com/product/b124887#safety-and-handling-precautions-for-1-7-dibromoheptane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b124887#safety-and-handling-precautions-for-1-7-
dibromoheptane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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